2-chloro-1-{4-phenyl-4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}ethan-1-one

• IUPAC Name: 2-chloro-1-(4-phenyl-6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)ethanone
• InChI: InChI=1S/C15H14ClNOS/c16-10-14(18)17-8-6-13-12(7-9-19-13)15(17)11-4-2-1-3-5-11/h1-5,7,9,15H,6,8,10H2
• InChI Key: ZHVMATQYQXBYRA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(C2=C1SC=C2)C3=CC=CC=C3)C(=O)CCl
• Molecular Formula: C15H14ClNOS
• Molecular Weight: 291.8 g/mol
• CAS No.: 1311313-65-1

Description

“2-chloro-1-{4-phenyl-4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}ethan-1-one” is a chemical compound with a molecular weight of 297.83. It is a powder at room temperature.

Molecular Structure Analysis

The IUPAC name for this compound is 5-(chloroacetyl)-4-(2-thienyl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine. The InChI code is 1S/C13H12ClNOS2/c14-8-12(16)15-5-3-10-9(4-7-18-10)13(15)11-2-1-6-17-11/h1-2,4,6-7,13H,3,5,8H2.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. More detailed physical and chemical properties are not available in the current resources.

Scientific Research Applications

2-Chloro-1-{4-phenyl-4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}ethan-1-one has been studied for a variety of scientific research applications. It has been investigated as a potential anti-cancer agent and has been found to induce apoptosis in human cancer cell lines. It has also been studied for its ability to inhibit the growth of bacteria and fungi. Additionally, it has been investigated for its potential to act as an antioxidant and for its ability to scavenge free radicals.

Mechanism of Action

The compound also contains a phenyl group , which is a common structural component in many pharmaceutical drugs. Phenyl groups can enhance lipophilicity, which can improve a drug’s ability to cross cell membranes and increase its bioavailability .

The compound’s pharmacokinetics would depend on various factors, including its chemical structure, formulation, route of administration, and individual patient characteristics. Generally, pharmacokinetic studies look at how the body absorbs, distributes, metabolizes, and excretes a drug .

The compound’s action could be influenced by various environmental factors, such as pH, temperature, and the presence of other substances. These factors can affect the compound’s stability, solubility, and interaction with its targets .

Advantages and Limitations for Lab Experiments

2-Chloro-1-{4-phenyl-4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}ethan-1-one has several advantages for use in lab experiments. It is a colorless solid that is soluble in water and ethanol, making it easy to handle. Additionally, it is relatively inexpensive and readily available. However, it is insoluble in ether, which can limit its use in certain experiments.

Future Directions

2-Chloro-1-{4-phenyl-4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}ethan-1-one has potential for a variety of future applications. It could be further studied for its potential as an anti-cancer agent, as well as its ability to inhibit the growth of bacteria and fungi. Additionally, it could be studied for its potential to act as an antioxidant, scavenge free radicals, and exert anti-inflammatory and anti-oxidative effects. It could also be studied for its potential applications in materials science, such as its use as a corrosion inhibitor or as a polymerization catalyst. Finally, it could be studied for its potential applications in organic synthesis, such as its use as a reagent or a catalyst.